Cas no 807284-07-7 (1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI))

1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI) structure
807284-07-7 structure
Product Name:1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI)
CAS No:807284-07-7
MF:C10H15NO4
MW:213.230403184891
CID:714886
PubChem ID:3027640
Update Time:2025-04-19

1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI)
    • 1,2-Benzenediol,4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]-
    • 1,2-Benzenediol,4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]-(9ci)
    • 807284-07-7
    • Benzyl alcohol, 3,4-dihydroxy-alpha-((2-hydroxyethylamino)methyl)-
    • Protocatechuyl alcohol, alpha-((2-hydroxyethylamino)methyl)-
    • NIOSH/DO1460000
    • DO14600000
    • 3,4-Dihydroxy-alpha-((2-hydroxyethylamino)methyl)benzyl alcohol
    • Inchi: 1S/C10H15NO4/c12-4-3-11-6-10(15)7-1-2-8(13)9(14)5-7/h1-2,5,10-15H,3-4,6H2
    • InChI Key: LQYLOLAEGQDABH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)O)O)CNCCO

Computed Properties

  • Exact Mass: 213.1
  • Monoisotopic Mass: 213.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.1
  • Topological Polar Surface Area: 93Ų
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